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Compound of Interest

Compound Name: 6-Bromopiperonal

Cat. No.: B143890 Get Quote

Application Notes and Protocols for 6-
Bromopiperonal
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions and handling guidelines for 6-
Bromopiperonal (CAS No. 15930-53-7). The information is compiled from various safety data

sheets to ensure a comprehensive overview for laboratory personnel.

Product Information and Physical Data
6-Bromopiperonal is a disubstituted 1,3-benzodioxole used as an intermediate in chemical

synthesis.[1] It is important to handle this compound with care due to its potential health

hazards.
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Property Value Reference

Chemical Name
6-Bromo-1,3-benzodioxole-5-

carboxaldehyde
[2]

Synonyms
2-Bromo-4,5-

methylenedioxybenzaldehyde
[2][3]

Molecular Formula C8H5BrO3 [2][4]

Molecular Weight 229.03 g/mol [2][4]

Appearance
Off-white to light yellow

powder/solid
[5]

Physical State Solid [5][6]

Storage Temperature
Room temperature, in a cool,

dark place
[6]

Conditions to Avoid Air sensitive [6]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[3]

Hazard Identification and Classification
6-Bromopiperonal is classified as a hazardous chemical.[3] The primary hazards are

associated with skin, eye, and respiratory irritation.

Hazard Class Category GHS Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[3][4][5]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 6-Bromopiperonal.

Protection Type Specification

Eye/Face

Wear safety glasses with side-shields or

chemical goggles conforming to OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[3]

Skin

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][4] Inspect gloves

before use and remove with care to avoid skin

contamination.[4][5]

Respiratory

A NIOSH/MSHA approved respirator is

recommended if exposure limits are exceeded

or if irritation or other symptoms are

experienced. Use only in a well-ventilated area.

[3]

Safe Handling and Storage Protocol
Objective: To outline the standard procedure for the safe handling and storage of 6-
Bromopiperonal in a laboratory setting.

Materials:

6-Bromopiperonal

Spatula

Weighing paper/boat

Fume hood

Appropriate PPE (lab coat, gloves, safety glasses)
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Tightly sealed container for storage

Procedure:

Preparation: Before handling, ensure that the work area, typically a fume hood, is clean and

uncluttered. Confirm that a safety shower and eyewash station are readily accessible.[3]

Personal Protection: Don the required PPE, including a lab coat, chemical-resistant gloves,

and safety glasses.

Handling:

Conduct all handling and weighing of 6-Bromopiperonal inside a certified chemical fume

hood to avoid inhalation of dust.[4][5]

Avoid direct contact with the skin and eyes.[4][5]

Do not breathe in the dust.[4][5]

After handling, wash hands and any exposed skin thoroughly.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][5]

Due to its air-sensitive nature, storing under an inert atmosphere is recommended.[3][4][5]

[6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[3]
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Fig. 1: General laboratory workflow for handling 6-Bromopiperonal.
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In the event of accidental exposure, immediate action is crucial.

5.1. First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[3][4][5] If

not breathing, give artificial respiration.[3][4][5]

Get medical attention if you feel unwell.[3][5]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[3][4][5] If skin irritation occurs, get

medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[3] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes.

[3][4][5] If eye irritation persists, get medical

advice/attention.[3]

Ingestion

Clean mouth with water.[3][5] Never give

anything by mouth to an unconscious person.[7]

Get medical attention.[3][5]

Self-Protection of the First Aider: Ensure that medical personnel are aware of the material(s)

involved and take precautions to protect themselves and prevent the spread of contamination.

[4][5]
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Fig. 2: Emergency response flowchart for accidental exposure.

5.2. Accidental Release Measures

Personal Precautions: Ensure adequate ventilation.[3] Use personal protective equipment as

required.[3]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[3]

Avoid generating dust.

Environmental Precautions: Do not let the product enter drains.[5]

5.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: Thermal decomposition can lead to the release of carbon monoxide (CO),

carbon dioxide (CO2), and hydrogen halides.[3][7]
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Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[3]

Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[3][5] Do not flush into surface water or sanitary sewer

systems.[3]

Toxicological Information
The toxicological properties of 6-Bromopiperonal have not been fully investigated.[3][4] The

available data indicates that it is an irritant to the skin, eyes, and respiratory system. No

information is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[3][4]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Always refer to the SDS provided by the

supplier before handling any chemical. All laboratory personnel should be trained in proper

chemical handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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